Cas no 912762-56-2 ([2-(4-FLUORO-PHENYL)-2-HYDROXYIMINO-ETHYL]-CARBAMIC ACID TERT-BUTYL ESTER)

• Product Name: [2-(4-FLUORO-PHENYL)-2-HYDROXYIMINO-ETHYL]-CARBAMIC ACID TERT-BUTYL ESTER
• CAS No: 912762-56-2
• MF: C₁₃H₁₇FN₂O₃
• MW: 268.284086942673
• MDL: MFCD08692508
• CID: 996164
• PubChem ID: 16740554
• Update Time: 2025-06-10

[2-(4-FLUORO-PHENYL)-2-HYDROXYIMINO-ETHYL]-CARBAMIC ACID TERT-BUTYL ESTER Chemical and Physical Properties

Names and Identifiers

• [2-(4-FLUORO-PHENYL)-2-HYDROXYIMINO-ETHYL]-CARBAMIC ACID TERT-BUTYL ESTER
• 912762-56-2
• tert-butyl N-[(2Z)-2-(4-fluorophenyl)-2-(hydroxyimino)ethyl]carbamate
• MFCD08692508
• AKOS005256110
• tert-Butyl [(2Z)-2-(4-fluorophenyl)-2-(hydroxyimino)ethyl]carbamate
• [2-(4-Fluorophenyl)-2-hydroxyiminoethyl]-carbamic acid tert-butyl ester
• tert-butyl N-[(2Z)-2-(4-fluorophenyl)-2-hydroxyiminoethyl]carbamate

• MDL： MFCD08692508
• Inchi： 1S/C13H17FN2O3/c1-13(2,3)19-12(17)15-8-11(16-18)9-4-6-10(14)7-5-9/h4-7,18H,8H2,1-3H3,(H,15,17)/b16-11+
• InChI Key： OZCAZRSTWYUKCY-LFIBNONCSA-N
• SMILES： FC1C=CC(=CC=1)/C(/CNC(=O)OC(C)(C)C)=N/O

Computed Properties

• Exact Mass: 268.12200
• Monoisotopic Mass: 268.12232057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 70.9Ų

Experimental Properties

• PSA: 70.92000
• LogP: 2.91960

Additional information on [2-(4-FLUORO-PHENYL)-2-HYDROXYIMINO-ETHYL]-CARBAMIC ACID TERT-BUTYL ESTER

Comprehensive Overview of [2-(4-FLUORO-PHENYL)-2-HYDROXYIMINO-ETHYL]-CARBAMIC ACID TERT-BUTYL ESTER (CAS No. 912762-56-2)

The compound [2-(4-FLUORO-PHENYL)-2-HYDROXYIMINO-ETHYL]-CARBAMIC ACID TERT-BUTYL ESTER (CAS No. 912762-56-2) is a specialized organic intermediate with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring a fluoro-phenyl group and a hydroxyimino-ethyl moiety, makes it a valuable building block for synthesizing more complex molecules. Researchers and manufacturers often seek this compound for its role in developing novel therapeutics and crop protection agents.

In recent years, the demand for fluorinated compounds like [2-(4-FLUORO-PHENYL)-2-HYDROXYIMINO-ETHYL]-CARBAMIC ACID TERT-BUTYL ESTER has surged due to their enhanced bioavailability and metabolic stability. This aligns with the growing interest in precision medicine and sustainable agriculture, where such intermediates play a pivotal role. The tert-butyl ester group in this compound further enhances its utility by offering improved solubility and reactivity in synthetic pathways.

From an industrial perspective, CAS No. 912762-56-2 is often discussed in forums and publications focusing on green chemistry and process optimization. Companies are increasingly adopting eco-friendly synthesis methods to produce such intermediates, addressing concerns about environmental impact. This compound’s versatility also makes it a subject of interest in patent literature, particularly for applications in drug discovery and material science.

Analytical techniques like HPLC, NMR, and mass spectrometry are commonly employed to characterize [2-(4-FLUORO-PHENYL)-2-HYDROXYIMINO-ETHYL]-CARBAMIC ACID TERT-BUTYL ESTER, ensuring high purity and consistency. Quality control is critical, as impurities can affect downstream applications. Researchers frequently search for technical data sheets and safety guidelines to ensure proper handling and storage, reflecting the compound’s importance in high-value R&D.

The future of CAS No. 912762-56-2 looks promising, with ongoing studies exploring its potential in bioconjugation and targeted drug delivery. As the pharmaceutical industry shifts toward personalized therapies, intermediates like this will likely gain even more traction. Its compatibility with click chemistry and other modern synthetic tools further underscores its relevance in contemporary research.

In summary, [2-(4-FLUORO-PHENYL)-2-HYDROXYIMINO-ETHYL]-CARBAMIC ACID TERT-BUTYL ESTER is a cornerstone in advanced chemical synthesis, bridging gaps between academic innovation and industrial application. Its multifaceted uses and alignment with global trends in healthcare and sustainability make it a compound worth watching in the coming years.